(3-bromo-1,2-oxazol-5-yl)methanethiol
Overview
Description
(3-bromo-1,2-oxazol-5-yl)methanethiol, also known as BOMT, is a thiol compound with a unique structure composed of a five-membered ring with a bromine atom attached to the oxazole heterocycle. It is a colorless liquid at room temperature and has a pungent odor. BOMT has a wide range of applications in the scientific and industrial fields, including synthesis, catalysis, and biochemistry.
Scientific Research Applications
(3-bromo-1,2-oxazol-5-yl)methanethiol has been widely used in the field of scientific research due to its unique structure and properties. It has been used as a catalyst in the synthesis of various molecules, such as pyrrole derivatives and thiophenes. It is also used as a reagent in the synthesis of other compounds, such as thioureas, thiocyanates, and thiosemicarbazides. (3-bromo-1,2-oxazol-5-yl)methanethiol has also been used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.
Mechanism of Action
(3-bromo-1,2-oxazol-5-yl)methanethiol acts as a catalyst in the formation of carbon-carbon and carbon-nitrogen bonds. The bromine atom of (3-bromo-1,2-oxazol-5-yl)methanethiol is capable of activating the substrate by forming a bromonium ion, which then undergoes a nucleophilic attack by a nucleophile, such as a thiol, amine, or hydroxide. This leads to the formation of a new carbon-carbon or carbon-nitrogen bond.
Biochemical and Physiological Effects
(3-bromo-1,2-oxazol-5-yl)methanethiol has been found to have a variety of biochemical and physiological effects. It has been shown to be a powerful inhibitor of enzymes involved in the synthesis of fatty acids, such as acetyl-CoA carboxylase and fatty acid synthase. It has also been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
(3-bromo-1,2-oxazol-5-yl)methanethiol is a highly useful reagent for lab experiments due to its unique structure and properties. It is relatively easy to synthesize and is stable at room temperature. It is also non-toxic and does not cause any adverse reactions. However, (3-bromo-1,2-oxazol-5-yl)methanethiol is sensitive to light and should be stored in a dark, cool place.
Future Directions
Given its wide range of applications and potential for further research, there are many future directions for the use of (3-bromo-1,2-oxazol-5-yl)methanethiol. These include the development of new synthetic methods using (3-bromo-1,2-oxazol-5-yl)methanethiol as a catalyst, the exploration of its anti-inflammatory and anti-cancer properties, and the investigation of its potential as a therapeutic agent. Additionally, further research into the mechanism of action of (3-bromo-1,2-oxazol-5-yl)methanethiol and its effects on enzymes involved in fatty acid synthesis could lead to new insights into the regulation of metabolic pathways. Finally, further research into the use of (3-bromo-1,2-oxazol-5-yl)methanethiol in the synthesis of pharmaceuticals and agrochemicals could lead to the development of new drugs and pesticides.
Synthesis Methods
(3-bromo-1,2-oxazol-5-yl)methanethiol can be synthesized from the reaction of 3-bromo-1-propanol and thiourea in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature for about three hours and yields (3-bromo-1,2-oxazol-5-yl)methanethiol in a yield of about 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-bromo-1,2-oxazol-5-yl)methanethiol involves the reaction of 3-bromo-5-chloromethyl-1,2-oxazole with sodium hydrosulfide.", "Starting Materials": [ "3-bromo-5-chloromethyl-1,2-oxazole", "Sodium hydrosulfide" ], "Reaction": [ "To a solution of 3-bromo-5-chloromethyl-1,2-oxazole in dry DMF, add sodium hydrosulfide.", "Heat the reaction mixture at 80°C for 6 hours.", "Cool the reaction mixture to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography to obtain (3-bromo-1,2-oxazol-5-yl)methanethiol." ] } | |
CAS RN |
1357470-63-3 |
Product Name |
(3-bromo-1,2-oxazol-5-yl)methanethiol |
Molecular Formula |
C4H4BrNOS |
Molecular Weight |
194 |
Purity |
95 |
Origin of Product |
United States |
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